N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-3,4-dimethoxybenzamide

• IUPAC Name: 3,4-dimethoxy-N-[2-(5-thiophen-2-ylthiophen-2-yl)ethyl]benzamide
• InChI: InChI=1S/C19H19NO3S2/c1-22-15-7-5-13(12-16(15)23-2)19(21)20-10-9-14-6-8-18(25-14)17-4-3-11-24-17/h3-8,11-12H,9-10H2,1-2H3,(H,20,21)
• InChI Key: SCLSXMKVDLOWRI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NCCC2=CC=C(S2)C3=CC=CS3)OC
• Molecular Formula: C19H19NO3S2
• Molecular Weight: 373.5 g/mol

Description

2,2’-Bithiophene is an organic compound and a colorless solid, although commercial samples are often greenish. It is the most common of the three isomers with formula (C4H3S)2.

Synthesis Analysis

2,2’-Bithiophene and thieno[3,2-b]thiophene were polymerized separately with bis(2,3-dialkylthienyl)benzo[1,2-b:4,5-b’]dithiophene by Stille coupling reactions to afford new conjugated polymer PBDTT-2T and PBDTT-TT.

Molecular Structure Analysis

The molecular formula of 2,2’-Bithiophene is C8H6S2. The two rings in 2,2’-Bithiophene are coplanar.

Chemical Reactions Analysis

2,2’-Bithiophene and thieno[3,2-b]thiophene were polymerized separately with bis(2,3-dialkylthienyl)benzo[1,2-b:4,5-b’]dithiophene by Stille coupling reactions.

Physical And Chemical Properties Analysis

The physical properties of 2,2’-Bithiophene include a melting point of 31.1 °C and a boiling point of 260 °C. The chemical formula is C8H6S2, and it has a molar mass of 166.26 g·mol−1.

Scientific Research Applications

Organic Photovoltaics (OPVs) and Perovskite Solar Cells (PSCs)

The modification of the 2,2’-bithiophene core to create novel hole-transport materials (HTMs) has significant implications for solar cell technology. Researchers have synthesized derivatives like DFBT1, DFBT2, DFBT3, DFBT4, DFBT5, DFBT6, and DFBT7 based on this core structure. These molecules exhibit lower band gaps (ranging from 1.49 eV to 2.69 eV) compared to the model molecule (3.63 eV). Additionally, they display enhanced absorption properties (λ max) in the visible spectrum (393.07 nm to 541.02 nm) when dissolved in dimethylformamide solvent. .

n-Type Organic Semiconductors

While the compound is primarily studied as an electron donor, it can also serve as an n-type organic semiconductor. By introducing specific substituents, researchers can tailor its electronic properties. .

Mechanism of Action

Target of Action

Compounds based on the 2,2’-bithiophene core have been studied for their potential use as hole-transport materials (htms) for perovskite solar cells (pscs) .

Mode of Action

It’s known that 2,2’-bithiophene-based compounds can interact with their targets (eg, in PSCs) by facilitating charge mobility . This is due to the π-electrons present in the system, which enable efficient charge transport .

Biochemical Pathways

It’s known that 2,2’-bithiophene-based compounds can influence the efficiency of solar cells based on perovskite materials .

Result of Action

It’s known that 2,2’-bithiophene-based compounds can enhance the efficiency of perovskite solar cells .

Action Environment

It’s known that the performance of 2,2’-bithiophene-based compounds in applications like pscs can be influenced by various factors, including the nature of the semiconductor layers and the architecture of the solar cell .